Cas no 61861-18-5 (1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-)
61861-18-5 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-
CAS No:61861-18-5
MF:C13H14N2OS
MW:246.328061580658
CID:464300
PubChem ID:63803178
Update Time:2025-04-19
1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-
- 5-ethylsulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
- 5-(Ethylthio)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
- 61861-18-5
- DTXSID90734660
- 5-(Ethylsulfanyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
- AKOS013115181
-
- Inchi: 1S/C13H14N2OS/c1-3-17-13-12(9-16)10(2)14-15(13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
- InChI Key: BPCDYGFSEGQOGJ-UHFFFAOYSA-N
- SMILES: S(CC)C1=C(C=O)C(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 246.08282
- Monoisotopic Mass: 246.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 34.89
1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
61861-18-5 (1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-) Related Products
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